BENGHE Foundational & Exploratory

Check Availability & Pricing

Isotopic enrichment levels of commercially
available Methanol-d

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methanol-d

Cat. No.: B046061

An In-depth Technical Guide to the Isotopic Enrichment of Commercially Available Deuterated
Methanol (Methanol-d)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic enrichment levels of
commercially available deuterated methanol (Methanol-d). It is designed to assist researchers,
scientists, and drug development professionals in selecting the appropriate grade of deuterated
solvent for their specific applications, with a focus on data clarity and experimental
methodology.

Introduction to Deuterated Methanol

Deuterated methanol is a form of methanol in which one or more hydrogen atoms have been
replaced with deuterium, a heavy isotope of hydrogen. It is a critical solvent in various scientific
applications, most notably in Nuclear Magnetic Resonance (NMR) spectroscopy, where it is
used to dissolve samples without creating interfering signals in the proton NMR spectrum.[1][2]
It also serves as a valuable building block in the synthesis of deuterated compounds for use in
pharmaceutical research to study metabolic pathways and enhance drug efficacy.[3]

The utility of deuterated methanol is fundamentally linked to its isotopic enrichment, which
refers to the percentage of deuterium atoms at a specific position or in the entire molecule.[4]
Commercial suppliers offer a range of isotopic enrichment levels to cater to the varying
sensitivity and resolution requirements of modern analytical techniques.
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Commercially Available Grades of Deuterated
Methanol

Major chemical suppliers, including Cambridge Isotope Laboratories, Sigma-Aldrich (Merck),
and Thermo Fisher Scientific, offer several grades of deuterated methanol. These grades are
primarily distinguished by their degree of deuterium enrichment and the specific location of the
deuterium atom(s). The following tables summarize the isotopic enrichment levels and
specifications of commercially available Methanol-d.

Table 1: Methanol-ds4 (CD30D)

This is the most common form of deuterated methanol, where all four hydrogen atoms have
been replaced by deuterium.

Isotopic .
] ) Chemical Key
Supplier Product Name  Enrichment

Purit Applications
(atom % D) v S

NMR Solvents,

Methanol-Da4 (D, Environmental

Isotope 99.8% >99.5% ) o
99.8%) Analysis, Priority

Pollutants[5][6]

Cambridge

Laboratories

Methanol-Da ) )
High-resolution
"100%" (D, 99.95% 299.5%
NMR][7]
99.95%)
NMR
) ] Spectroscopy,
Sigma-Aldrich Methanol-da4 >99.8 atom % D -
Mass
Spectrometry[8]
Thermo Fisher Methanol-d{4}, )
o ) 99.8% min - NMR[9]
Scientific 99.8%(Isotopic)
Methanol-d{4}, High-resolution
] >99.94% >99.5%
100%(Isotopic) NMR[10]
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Table 2: Methanol-d1 (CHs0D)

In this form, only the hydrogen atom of the hydroxyl group is replaced by deuterium.

Isotopic .
. . Chemical Key
Supplier Product Name  Enrichment . L
Purity Applications
(atom % D)
Cambridge
Methanol-OD (D, NMR
Isotope 99% >99%
] 99%) Solvents[11]
Laboratories
Sigma-Aldrich Methanol-OD 99.5 atom % D 99% (CP) NMR
Methanol-d, Chemical
Thermo Fisher )
L 99.5+% 299.5% =>99.0% (GC) Intermediate[12]
Scientific ]
(Isotopic) [13]
Table 3: Methanol-d1 (CH2DOH)
This variant has one deuterium atom on the methyl group.
Isotopic .
) ) Chemical Key
Supplier Product Name Enrichment . L
Purity Applications
(atom % D)
Biomolecular
NMR,
Cambridge )
Methanol (D1, Proteomics,
Isotope 98% >98% )
98%) Synthetic

Laboratories

Intermediates[14]
[15]

Experimental Protocols for Determining Isotopic
Enrichment

The determination of isotopic enrichment is crucial for quality control and for ensuring the

reliability of experimental results. The two primary analytical techniques employed for this
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purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for determining the isotopic purity
of deuterated solvents.[1][16]

Methodology:

e Sample Preparation: A known amount of a reference standard with a known concentration is
added to the deuterated solvent.

» Data Acquisition: A high-resolution *H NMR spectrum is acquired. The residual proton signals
of the deuterated solvent are observed. For example, in Methanol-d4 (CDsOD), a small
quintet signal corresponding to the CHD2 group of the isotopomer CD2HOD will be present.

o Data Analysis: The integral of the residual proton signal is compared to the integral of the
known reference standard. The concentration of the residual protonated species can then be
calculated.

o Enrichment Calculation: The isotopic enrichment is determined by subtracting the
percentage of the residual protonated species from 100%.

13C NMR can also be used to determine the degree of deuteration through the observation of
isotope effects on the carbon chemical shifts.[16]

Mass Spectrometry (MS)

Mass spectrometry is another highly sensitive technique used to determine isotopic enrichment
by measuring the mass-to-charge ratio of ions.[17][18][19]

Methodology:

« lonization: The deuterated methanol sample is introduced into the mass spectrometer and
ionized.

o Mass Analysis: The ions are separated based on their mass-to-charge ratio.
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o Detection: The abundance of each isotopic species (isotopologue) is measured.

o Data Analysis: A mass spectrum is generated, showing the relative abundance of each
isotopologue. For Methanol-d4, the mass spectrum would show peaks corresponding to
CDs0D, CD2HOD, etc.

e Enrichment Calculation: The isotopic enrichment is calculated by comparing the measured
isotopic distribution to the theoretical distribution for a given enrichment level. This often
involves deconvolution algorithms to correct for the natural abundance of isotopes (e.g., 13C).
[17][18]

Visualizing the Workflow for Isotopic Purity

Determination

The following diagram illustrates a generalized workflow for determining the isotopic purity of
commercially available deuterated methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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